Cas no 1402088-16-7 (6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile)

6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile is a heterocyclic organic compound featuring a chloro-substituted pyridine core linked to a 4-methoxyphenoxy group and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro and nitrile groups enhance reactivity, enabling selective modifications, while the methoxyphenoxy moiety contributes to stability and solubility in organic solvents. Its well-defined molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound’s purity and consistent performance are critical for reproducibility in cross-coupling reactions and nucleophilic substitutions. Suitable for controlled environments, it requires handling with standard laboratory precautions due to its reactive substituents.
6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile structure
1402088-16-7 structure
Product Name:6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile
CAS No:1402088-16-7
MF:C13H9ClN2O2
MW:260.675761938095
CID:1094664
PubChem ID:70691180
Update Time:2025-10-17

6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-(4-methoxyphenoxy)nicotinonitrile
    • 6-chloro-2-(4-methoxyphenoxy)pyridine-3-carbonitrile
    • CHEMBL2088186
    • 1402088-16-7
    • Inchi: 1S/C13H9ClN2O2/c1-17-10-3-5-11(6-4-10)18-13-9(8-15)2-7-12(14)16-13/h2-7H,1H3
    • InChI Key: QQTRNJAURWQPOQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C#N)C(=N1)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 260.035
  • Monoisotopic Mass: 260.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 3.4

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